Cas no 1261980-40-8 (6-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid)

• Product Name: 6-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid
• CAS No: 1261980-40-8
• MF: C₁₅H₁₃ClO₄
• MW: 292.714323759079
• MDL: MFCD18321336
• CID: 2767352
• PubChem ID: 53227221
• Update Time: 2025-06-09

6-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321336
• DTXSID40690808
• 3-Chloro-2',4'-dimethoxy[1,1'-biphenyl]-2-carboxylic acid
• 6-CHLORO-2-(2,4-DIMETHOXYPHENYL)BENZOIC ACID
• 6-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid, 95%
• 1261980-40-8
• 6-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid

• MDL： MFCD18321336
• Inchi： 1S/C15H13ClO4/c1-19-9-6-7-10(13(8-9)20-2)11-4-3-5-12(16)14(11)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： HJVKPKWWJWQHJX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)C1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 292.0502366Da
• Monoisotopic Mass: 292.0502366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.8Ų

Additional information on 6-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid

Introduction to 6-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid (CAS No. 1261980-40-8)

6-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid (CAS No. 1261980-40-8) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a chlorinated benzene ring and a substituted phenyl group. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The molecular formula of 6-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid is C₁₅H₁₃ClO₄, and its molecular weight is approximately 300.71 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of 2,4-dimethoxybenzene with a chlorinated benzene derivative, followed by carboxylation to introduce the carboxylic acid group. This synthetic route ensures high purity and yield, making it suitable for both laboratory-scale and industrial-scale production.

In terms of physical properties, 6-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid is a white crystalline solid with a melting point ranging from 155°C to 157°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various chemical and biological assays.

The biological activity of 6-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid has been the subject of several recent studies. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 6-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid could be developed into a novel therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 6-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid has also been investigated for its potential anticancer activity. Preliminary studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings highlight the potential of 6-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid as a lead compound for the development of new anticancer drugs.

In addition to its therapeutic applications, 6-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid has also been explored for its use in chemical biology research. Its unique structure makes it an excellent tool for studying protein-ligand interactions and for developing new molecular probes. For example, researchers have used this compound to investigate the binding affinities of various receptors and enzymes, providing valuable insights into their functional mechanisms.

The safety profile of 6-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid has been evaluated in several preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 6-Chloro-2-(2,4-dimethoxyphenyl)benzoic acid (CAS No. 1261980-40-8) is a promising compound with diverse applications in pharmaceutical and medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, it is likely that this compound will play an increasingly important role in the field of drug discovery and development.